N-(2-methoxyphenyl)-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide

• IUPAC Name: N-(2-methoxyphenyl)-2-(4-oxo-2-piperidin-1-yl-7-thiophen-2-yl-[1,3]thiazolo[4,5-d]pyridazin-5-yl)acetamide
• InChI: InChI=1S/C23H23N5O3S2/c1-31-16-9-4-3-8-15(16)24-18(29)14-28-22(30)20-21(19(26-28)17-10-7-13-32-17)33-23(25-20)27-11-5-2-6-12-27/h3-4,7-10,13H,2,5-6,11-12,14H2,1H3,(H,24,29)
• InChI Key: OZYAOUGNXPAOKU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CN2C(=O)C3=C(C(=N2)C4=CC=CS4)SC(=N3)N5CCCCC5
• Molecular Formula: C23H23N5O3S2
• Molecular Weight: 481.6 g/mol

Description

N-(2-methoxyphenyl)-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N5O3S2 and its molecular weight is 481.59. The purity is usually 95%.
BenchChem offers high-quality N-(2-methoxyphenyl)-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-methoxyphenyl)-2-(4-oxo-2-(piperidin-1-yl)-7-(thiophen-2-yl)thiazolo[4,5-d]pyridazin-5(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

The Pharma Market as Reflected by Patents

Pyridazino(4,5-b)indole-1-acetamide compounds, similar in structure to the chemical compound of interest, have been reported for their diverse biological activities including cardiac, nephrotropic, neuroprotective, dermatological, and cytostatic effects. These compounds represent a significant interest in pharmaceutical research for the development of new therapeutic agents (Habernickel, 2002).

Synthesis and Biological Activity of Novel Compounds

Research on pyridine derivatives, as well as thiazole and pyrazole derivatives, demonstrates the synthesis and evaluation of these compounds for their insecticidal and antimicrobial activities. Such studies highlight the potential of these compounds in developing new agrochemicals and antimicrobial agents (Bakhite et al., 2014), (Khalil et al., 2017).

Analgesic and Antiparkinsonian Activities

Compounds derived from 2-chloro-6-ethoxy-4-acetylpyridine have been explored for their potential analgesic and antiparkinsonian activities. This research underlines the importance of structural modifications to enhance biological activities and develop new therapeutic agents (Amr et al., 2008).

Antitumor Activities

Investigations into N-Pyridinyl-2-(6-phenylimidazo[2,1-b]thiazol-3-yl)acetamide derivatives have shown significant cytotoxic activities against human cancer cell lines. Such studies are pivotal for the discovery of new anticancer compounds and understanding their mechanism of action (Ding et al., 2012).